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Compound of Interest

Compound Name: 3-Aminocyclopentanol

Cat. No.: B077102

This guide provides comprehensive safety and handling information for 3-
Aminocyclopentanol, tailored for researchers, scientists, and professionals in drug
development. The information is compiled from various safety data sheets (SDS) for 3-
Aminocyclopentanol and its hydrochloride salts. It is important to note that for many
toxicological properties, data is limited, and the compound's properties have not been
thoroughly investigated.[1][2][3]

Hazard Identification and Classification

3-Aminocyclopentanol hydrochloride is classified with specific hazards according to the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[4] The
substance is noted to cause skin and serious eye irritation and may also cause respiratory
irritation.[4]

Table 1: GHS Hazard Information for 3-Aminocyclopentanol Hydrochloride
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Hazard Class Hazard Category Hazard Statement
. . L H315: Causes skin
Skin Corrosion/lrritation Category 2 L
irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A L
Irritation irritation

Specific Target Organ Toxicity Category 3 (Respiratory tract H335: May cause respiratory

(Single Exposure) irritation) irritation

Source: ECHA C&L Inventory[4]

One safety data sheet for the (1R,3S)-3-Amino-cyclopentanol isomer states that the substance
is not classified according to the GHS and has no associated hazard statements or pictograms.
[5] However, it is consistently advised to handle the chemical with care as its toxicological
properties are not fully known.[1][2][3]

Physical and Chemical Properties

Limited quantitative data is available for the physical and chemical properties of 3-
Aminocyclopentanol.

Table 2: Physical and Chemical Properties
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Property Value Notes

CsH11NO (free base)[6] /
Molecular Formula CsH12CINO (hydrochloride
salt)[1][4]

101.15 g/mol (free base)[6] /
Molecular Weight 137.61 g/mol (hydrochloride
salt)[1][4]

Oil (for (1R,3S)-3-Amino-

Appearance
cyclopentanol)[5]
Flash Point No data available[2]
pKa 15.06 + 0.40 (Predicted)[6]

| Storage Temperature | 2-8°C, Sealed in dry, Keep in dark place[6] | |

Safe Handling and Personal Protective Equipment
(PPE)

Proper handling and the use of appropriate personal protective equipment are crucial to
minimize exposure and ensure safety in the laboratory.

3.1. Engineering Controls Use the substance in a well-ventilated area, such as under a
chemical fume hood.[1][3][7] Facilities should be equipped with an eyewash fountain and a

safety shower.[3]

3.2. Personal Protective Equipment (PPE) A comprehensive PPE strategy is essential when

handling this compound.[8]

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Purpose

Chemical safety goggles Protects eyes from dust,

EyelFace Protection .
or a full-face shield.[7][8] splashes, and vapors.

Compatible chemical-resistant _ o
Prevents skin contact. Nitrile
gloves (e.g., PVC gloves).[3][8]
) gloves may offer poor
) ] A laboratory coat is mandatory; ]
Skin Protection ) ) ) resistance and should be
a chemically resistant gown is ] )
) changed immediately upon

recommended for tasks with o

) S contamination.[8]
higher contamination risk.[8]

| Respiratory Protection | A NIOSH-approved air-purifying respirator with an N95 or P95
particulate filter for handling the solid.[8] If vapors are generated, a cartridge for organic
vapors/amines may be required.[1][8] | Protects against inhalation of dust or vapors. |

3.3. Handling Precautions Avoid contact with skin, eyes, and clothing.[7][9] Do not breathe
dust, vapors, mist, or gas.[1][3][10] Wash hands thoroughly after handling.[7][10] Keep the
container tightly closed when not in use.[3]

Handling

Post-Handling

Handle Chemical
(Weighing, Transferring)

Proceed i
Review SDS and Don Appropriate PPE Ensure Proper Ventilation | | Handiin Avo tein
‘ Assess Risks ‘ ‘ (Goggles, Gloves, Lab Coat) (Fume Hood) [ ingesti i s [—| Remove PPE Correctly (—-{ Wash Hands Thoroughly

Click to download full resolution via product page
Caption: General workflow for safely handling laboratory chemicals.

First Aid Measures

In case of exposure, immediate action is necessary. Always consult a physician and show them
the safety data sheet.[1]

Table 4: First Aid Procedures
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Exposure Route First Aid Instructions

Move the person into fresh air. If not
Inhalation breathing, give artificial respiration.
Consult a physician.[1][7]

Wash off with soap and plenty of water for at
Skin Contact least 15 minutes. Remove contaminated

clothing. Consult a physician.[1][2]

Rinse thoroughly with plenty of water for at least
Eye Contact 15 minutes, holding eyelids apart. Consult a

physician.[1][2]

| Ingestion | Do NOT induce vomiting. Never give anything by mouth to an unconscious person.
Rinse mouth with water and consult a physician.[1][2] |
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Exposure Occurs

\/ \/
Inhalation Skin Contact Eye Contact Ingestion
\/ \J \4
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\4
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(if not breathing)
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Do NOT Induce Vomiting
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b077102#3-aminocyclopentanol-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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